Cas no 35902-57-9 (1-Dodecanamine,N-ethyl-)

• Product Name: 1-Dodecanamine,N-ethyl-
• CAS No: 35902-57-9
• MF: C₁₄H₃₁N
• MW: 213.402644395828
• MDL: MFCD03551902
• CID: 317087
• PubChem ID: 181127
• Update Time: 2025-06-08

1-Dodecanamine,N-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanamine,N-ethyl-
• N-Ethyl-1-dodecanamine
• 35902-57-9
• 1-Dodecanamine, N-ethyl-
• DTXSID60957324
• N-ethyldodecanamine
• SCHEMBL303006
• Ethyl dodecyl amine
• n-ethyldodecylamine
• AS-78269
• AKOS009068066
• dodecyl(ethyl)amine
• LWIPGCTWFZCIKX-UHFFFAOYSA-N
• Q63409551
• D97267
• N-ethyldodecan-1-amine

• MDL： MFCD03551902
• Inchi： 1S/C14H31N/c1-3-5-6-7-8-9-10-11-12-13-14-15-4-2/h15H,3-14H2,1-2H3
• InChI Key： LWIPGCTWFZCIKX-UHFFFAOYSA-N
• SMILES： N(CC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 213.24583
• Monoisotopic Mass: 213.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 12
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.794g/cm3
• Boiling Point: 274.8ºC at 760 mmHg
• Flash Point: 107.9ºC
• Refractive Index: 1.438
• PSA: 26.02
• LogP: 4.90770

Additional information on 1-Dodecanamine,N-ethyl-

Comprehensive Overview of 1-Dodecanamine, N-ethyl- (CAS No. 35902-57-9): Properties, Applications, and Industry Insights

1-Dodecanamine, N-ethyl- (CAS No. 35902-57-9), also known as N-Ethyldodecylamine, is a specialized organic compound belonging to the class of alkylamines. This long-chain amine derivative is widely recognized for its surfactant properties, making it a critical component in industrial and research applications. With the growing demand for eco-friendly surfactants and high-performance additives, this compound has garnered significant attention in sectors like personal care, lubricants, and material science.

The molecular structure of 1-Dodecanamine, N-ethyl- features a 12-carbon alkyl chain (dodecyl group) and an ethyl substituent on the nitrogen atom, contributing to its amphiphilic nature. This unique configuration enables it to act as a cationic surfactant, facilitating emulsification, dispersion, and surface tension reduction. Recent studies highlight its potential in green chemistry applications, aligning with the global shift toward sustainable chemical solutions. Researchers are exploring its role in biodegradable formulations, addressing consumer concerns about environmental impact.

In the personal care industry, N-Ethyldodecylamine is valued for its conditioning properties in hair and skincare products. Its compatibility with natural ingredients makes it a preferred choice for brands focusing on clean beauty trends. Additionally, its low irritation profile aligns with the demand for gentle formulations, a topic frequently searched by cosmetic chemists and formulators. The compound’s ability to enhance product stability and texture has also been discussed in forums related to cosmetic science innovations.

Industrial applications of 1-Dodecanamine, N-ethyl- extend to corrosion inhibition and lubricant additives. Its film-forming properties protect metal surfaces, a feature highly relevant to industries seeking long-lasting anti-corrosion solutions. With the rise of electric vehicles (EVs) and advanced machinery, the demand for high-efficiency lubricants has surged, placing this compound in the spotlight. Engineers and material scientists frequently search for amine-based additives to improve thermal stability and friction reduction.

From a synthetic perspective, CAS No. 35902-57-9 is produced via the reaction of dodecylamine with ethylating agents, a process optimized for scalability and purity. Analytical techniques like GC-MS and HPLC are employed to ensure quality control, a topic of interest for quality assurance professionals. The compound’s physicochemical properties, including solubility in organic solvents and melting point, are well-documented in technical databases, catering to R&D specialists.

Market trends indicate a rising preference for bio-based amines, prompting investigations into renewable feedstock alternatives for 1-Dodecanamine, N-ethyl-. This aligns with circular economy principles, a hot topic in chemical sustainability discussions. Regulatory frameworks such as REACH and EPA guidelines further emphasize the need for safe handling and eco-conscious production, driving innovation in this niche.

In summary, 1-Dodecanamine, N-ethyl- (CAS No. 35902-57-9) is a versatile compound with multidisciplinary applications. Its relevance to green chemistry, advanced materials, and consumer products ensures its continued prominence in scientific and industrial discourse. As research evolves, this alkylamine derivative is poised to play a pivotal role in addressing modern challenges, from sustainable manufacturing to high-performance formulations.